Cas no 1025689-37-5 (2-CHLORO-5-(2-NITROVINYL)THIOPHENE)

• Product Name: 2-CHLORO-5-(2-NITROVINYL)THIOPHENE
• CAS No: 1025689-37-5
• MF: C₆H₄ClNO₂S
• MW: 189.619459152222
• CID: 5176080
• Update Time: 2025-05-20

2-CHLORO-5-(2-NITROVINYL)THIOPHENE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(2-NITROVINYL)THIOPHENE
• Thiophene, 2-chloro-5-[(1E)-2-nitroethenyl]-

• Inchi： 1S/C6H4ClNO2S/c7-6-2-1-5(11-6)3-4-8(9)10/h1-4H/b4-3+
• InChI Key： IEFOBMWMGIWTAW-ONEGZZNKSA-N
• SMILES： C1(Cl)SC(/C=C/[N+]([O-])=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-CHLORO-5-(2-NITROVINYL)THIOPHENE

Introduction to 2-CHLORO-5-(2-NITROVINYL)THIOPHENE (CAS No. 1025689-37-5)

2-CHLORO-5-(2-NITROVINYL)THIOPHENE, identified by the Chemical Abstracts Service Number (CAS No.) 1025689-37-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule features a thiophene core substituted with a chloro group at the 2-position and a 2-nitrovinyl group at the 5-position. The unique structural configuration of this compound makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel agrochemicals, pharmaceuticals, and specialty materials.

The thiophene scaffold is renowned for its presence in numerous biologically active molecules, including antifungal, antibacterial, and anticancer agents. The introduction of electron-withdrawing and electron-donating groups at specific positions on the thiophene ring can significantly modulate its electronic properties and biological activity. In 2-CHLORO-5-(2-NITROVINYL)THIOPHENE, the chloro group at the 2-position exerts a strong electron-withdrawing effect, while the 2-nitrovinyl group introduces both electrophilic and nucleophilic reactivity, making it a versatile building block for further functionalization.

Recent advancements in synthetic methodologies have highlighted the utility of 2-CHLORO-5-(2-NITROVINYL)THIOPHENE in constructing complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been employed to introduce diverse substituents onto the thiophene ring. These reactions not only enhance the structural diversity of derivatives but also open avenues for exploring their pharmacological properties.

The nitrovinyl moiety in 2-CHLORO-5-(2-NITROVINYL)THIOPHENE is particularly noteworthy due to its reactivity in various chemical transformations. Nitro compounds are well-documented for their role as intermediates in drug synthesis, often serving as precursors for amine or amide formation through reduction or hydrolysis. Additionally, vinyl groups can participate in polymerization reactions or undergo addition reactions with nucleophiles, further expanding the synthetic potential of this compound.

In the context of pharmaceutical research, derivatives of thiophene compounds have shown promise in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The electron-deficient nature of 2-CHLORO-5-(2-NITROVINYL)THIOPHENE may contribute to its ability to interact with biological targets such as enzymes and receptors. Furthermore, computational studies have indicated that modifications to this scaffold could enhance binding affinity and metabolic stability, critical factors in drug development.

The agrochemical industry has also recognized the importance of thiophene derivatives due to their efficacy as pesticides and herbicides. The structural features of 2-CHLORO-5-(2-NITROVINYL)THIOPHENE, including its heterocyclic core and functional groups, make it a candidate for designing novel agrochemicals with improved selectivity and environmental compatibility. Recent studies have demonstrated its role as an intermediate in synthesizing thiophene-based fungicides that exhibit broad-spectrum activity against fungal pathogens.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are essential for characterizing 2-CHLORO-5-(2-NITROVINYL)THIOPHENE and its derivatives. These methods provide detailed insights into the molecular structure, confirming the presence of expected functional groups and assessing purity. High-resolution NMR spectroscopy, particularly carbon-13 (¹³C) NMR and proton (¹H) NMR, is particularly useful for elucidating the connectivity between atoms within the molecule.

The synthesis of 2-CHLORO-5-(2-NITROVINYL)THIOPHENE typically involves multi-step organic reactions starting from commercially available precursors such as thiophene or substituted thiophenes. Key steps often include halogenation followed by vinylation or nitration at specific positions on the ring. Advanced catalytic systems have been developed to improve yield and selectivity in these transformations, reducing unwanted side products.

In conclusion, 2-CHLORO-5-(2-NITROVINYL)THIOPHENE (CAS No. 1025689-37-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features enable extensive functionalization through various synthetic pathways, making it a valuable tool for medicinal chemists and materials scientists alike. As research continues to uncover new methodologies for modifying this scaffold, its potential applications are likely to expand further.